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Compound of Interest

Compound Name: Methyl 3-hydroxyhexanoate

Cat. No.: B142731

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like methyl 3-hydroxyhexanoate are paramount for ensuring
laboratory safety and environmental protection. This guide provides essential, step-by-step
procedures for the safe disposal of methyl 3-hydroxyhexanoate, grounded in safety data
sheet recommendations.

Immediate Safety and Handling Information

Methyl 3-hydroxyhexanoate is a combustible liquid that can cause serious eye damage.[1][2]
[3] Adherence to proper personal protective equipment (PPE) protocols is mandatory when
handling this substance.

Recommended Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear safety glasses with side shields or goggles.[4]
» Skin Protection: Wear protective gloves and clothing.[4]

» Respiratory Protection: In case of inadequate ventilation or if exposure limits are surpassed,
use NIOSH/MSHA-approved respiratory protection.[4]

Quantitative Data Summary

A clear understanding of the chemical's properties is vital for its safe management.
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Property Value

Flash Point 85 °C / 185 °F (closed cup)[1][2]
Density 1 g/mL at 25 °C[1][2]

Molecular Weight 146.18 g/mol [1][2][5]

Hazard Class Combustible Liquid[1][2][3]
GHS Signal Word Danger[1][2]

Step-by-Step Disposal Protocol

Disposal of methyl 3-hydroxyhexanoate must always be in compliance with local, regional,
and national regulations.[4] The following protocol outlines the general steps for its safe
disposal.

Waste Collection and Storage

» Original Containers: Whenever possible, keep the chemical waste in its original container.[6]
¢ No Mixing: Do not mix methyl 3-hydroxyhexanoate waste with other chemical waste.[6]
e Labeling: Ensure the container is clearly and accurately labeled.

o Storage Area: Store waste containers in a cool, dry, and well-ventilated area, away from heat
and sources of ignition.[3]

Accidental Spill and Leak Cleanup

In the event of a spill, immediate and appropriate action is crucial.
o Ventilation: Ensure the area is well-ventilated.[4][6]
« Ignition Sources: Remove all sources of ignition from the vicinity.[3][6]

o Containment: Prevent further leakage or spillage if it is safe to do so.[4][6] Use non-
combustible absorbent materials like sand, earth, or vermiculite to contain the spill.[6]
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o Collection: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal.[4][6]

e Environmental Protection: Do not allow the product to enter drains or water courses.[3][6]

Final Disposal Procedure

» Licensed Disposal Company: Arrange for the disposal of the waste through a licensed and
approved waste disposal company.[3][4][6]

e Surplus Chemicals: Offer surplus and non-recyclable solutions to a licensed disposal
company.[6]

o Contaminated Packaging: Treat contaminated packaging and uncleaned containers with the
same precautions as the product itself and dispose of them as unused product.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of methyl 3-
hydroxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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